Cas no 2172633-42-8 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid)
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid
- 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid
- EN300-1492289
- 2172633-42-8
-
- Inchi: 1S/C25H26N2O6/c28-23(27-12-13-32-15-17(27)14-24(29)30)10-5-11-26-25(31)33-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-10,17,22H,11-16H2,(H,26,31)(H,29,30)/b10-5+
- InChI Key: CCRJAQNAFGQZJQ-BJMVGYQFSA-N
- SMILES: O1CCN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 450.17908655g/mol
- Monoisotopic Mass: 450.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 718
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 105Ų
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492289-0.05g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-0.1g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-0.25g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-0.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-1.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-2.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-5.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-10.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1492289-50mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1492289-100mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]morpholin-3-yl}acetic acid |
2172633-42-8 | 100mg |
$2963.0 | 2023-09-28 |
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid
Introduction to 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid (CAS No. 2172633-42-8)
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid, identified by its CAS number 2172633-42-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a morpholine moiety, a fluorenyl group, and an acetic acid derivative. The intricate arrangement of these functional groups imparts unique chemical properties and biological activities, making it a subject of intense study in medicinal chemistry.
The structural composition of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and drug development due to its stability and protective properties. This moiety not only enhances the compound's solubility and stability but also facilitates further chemical modifications, making it a versatile building block for more complex pharmaceutical agents.
The morpholine ring in the molecule contributes to its binding affinity and pharmacological profile. Morpholine derivatives are well-known for their ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter activity. In recent years, there has been a surge in research focused on leveraging morpholine-based scaffolds to develop novel therapeutics. The incorporation of this group into 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid suggests potential applications in addressing a wide range of therapeutic challenges.
Furthermore, the acetic acid derivative at the terminal position of the molecule introduces an acidic proton, which can participate in hydrogen bonding interactions within biological systems. This feature is particularly relevant for designing molecules that require precise spatial orientation within active sites of enzymes or receptors. The butenoyl linkage connecting the morpholine and fluorenyl groups adds another layer of structural complexity, potentially influencing the compound's conformational flexibility and bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies utilizing molecular docking simulations have suggested that 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. These computational insights have guided experimental efforts aimed at validating these predictions through in vitro and in vivo assays.
In vitro studies have begun to unravel the mechanistic aspects of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-y]}acetic acid, revealing its potential as a modulator of key signaling pathways. For instance, preliminary data indicate that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. By inhibiting these enzymes, the compound could potentially reduce inflammation and alleviate associated symptoms without causing significant side effects.
The fluorenylmethoxycarbonyl group also serves as a handle for further derivatization, allowing chemists to explore analogs with enhanced pharmacological properties. Functional groups such as hydroxyl or amino substituents can be introduced at strategic positions within the molecule to fine-tune its biological activity. Such modifications are essential for optimizing drug candidates for clinical translation, ensuring they meet stringent criteria for efficacy, safety, and pharmacokinetics.
One particularly exciting avenue of research involves exploring the potential applications of 2-{4--{((9H-fluoren--{9}-yl)methoxycarbonyl)}amino)but--{2}-enoylmorpholin--{3}-y]}acetic acid in treating neurodegenerative diseases. The morpholine moiety's ability to cross the blood-brain barrier has made it a valuable component in designing therapeutics targeting central nervous system disorders. Preliminary studies suggest that this compound may interact with receptors or enzymes involved in neuroprotection, offering hope for novel treatments against conditions such as Alzheimer's disease and Parkinson's disease.
The acetic acid derivative at the end of the molecule also plays a crucial role in determining the compound's overall pharmacokinetic profile. Acetate esters are known for their ability to enhance solubility and improve oral bioavailability, making them favorable for drug development. By incorporating this group into 2172633_42_8, researchers aim to ensure that the compound is well-absorbed following administration and remains active within the target tissues for an extended period.
As computational methods continue to evolve, so too do our capabilities for designing and optimizing complex molecules like 2172633_42_8. Machine learning algorithms are now being employed to predict how structural modifications will affect biological activity, drastically reducing the time and resources required for drug discovery. These advancements are particularly relevant for compounds with intricate structures like 2172633_42_8, where traditional trial-and-error approaches would be prohibitively expensive and time-consuming.
The integration of experimental data with computational predictions has led to more accurate models of how molecules interact with biological targets. These models are essential for understanding why certain compounds exhibit specific activities and how those activities can be modified through structural adjustments. For instance, by analyzing how different analogs of 2172633_42_8 bind to their targets, researchers can identify key residues responsible for activity and use this information to guide further design efforts.
In conclusion,2172633_42_8 represents a promising lead compound with significant potential for therapeutic applications across multiple disease areas. Its complex structure, characterized by functional groups such as morpholine,fluorenylmethoxycarbonyl,and acetic acid,makes it an attractive candidate for further exploration in medicinal chemistry research.* Through combinatorial approaches involving both experimental synthesis*and computational modeling,*scientists aim*to uncover*novel*pharmacological*activities*and*develop*molecules*that*can*address*unmet medical needs.*The ongoing investigation into*21726*34*42*38* underscores*the*importance*of*fundamental*research*in shaping*the*future*of*molecular medicine.*
2172633-42-8 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylmorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)